Cas no 1042806-80-3 (1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid)

• Product Name: 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid
• CAS No: 1042806-80-3
• MF: C₁₂H₂₂N₂O₄S
• MW: 290.379082202911
• CID: 5895951
• PubChem ID: 43210806
• Update Time: 2025-11-06

1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid
• AKOS009211709
• 1042806-80-3
• EN300-1141551
• 1-[(3-methylpiperidin-1-yl)sulfonyl]piperidine-3-carboxylic acid

• Inchi： 1S/C12H22N2O4S/c1-10-4-2-6-13(8-10)19(17,18)14-7-3-5-11(9-14)12(15)16/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： SVQBOZWCBJSDAU-UHFFFAOYSA-N
• SMILES： S(N1CCCC(C(=O)O)C1)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 290.13002836g/mol
• Monoisotopic Mass: 290.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid

1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1042806-80-3, commonly referred to as 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable subject for research and development. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Structural Analysis

The molecular structure of 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid is characterized by a piperidine ring system with a sulfonyl group attached to the nitrogen atom. The presence of the methyl group at the 3-position of the piperidine ring introduces steric hindrance, which can influence the compound's reactivity and solubility properties. Additionally, the carboxylic acid group at the 3-position of the piperidine ring contributes to the molecule's acidity and ability to form salts or esters, further expanding its functional versatility.

Synthesis Methods

The synthesis of 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates such as methyl-substituted piperidines. Recent studies have explored efficient methodologies for constructing such complex molecules, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more practical for large-scale production.

Chemical Properties

Understanding the chemical properties of 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid is crucial for its application in various industries. The molecule exhibits moderate acidity due to the carboxylic acid group, which can be modulated by substituent effects. The sulfonyl group imparts high polarity to the molecule, enhancing its solubility in polar solvents. Furthermore, the piperidine ring system contributes to the compound's ability to form hydrogen bonds, making it suitable for applications in drug design and polymer chemistry.

Applications in Drug Development

One of the most promising applications of 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid lies in the field of drug development. The compound's structural features make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on its potential as a scaffold for developing inhibitors of enzymes involved in metabolic disorders and neurodegenerative diseases. Its ability to form stable complexes with target proteins has been highlighted in several preclinical studies.

Materials Science Applications

Beyond pharmaceuticals, 1-(3-methylpiperidin-1-yl)sulfonylpiperidine-3-carboxylic acid has shown potential in materials science. Its unique combination of functional groups makes it suitable for use as a building block in polymer synthesis and as a precursor for advanced materials such as stimuli-responsive polymers and self-healing materials. Researchers have explored its role in creating materials with tunable mechanical properties and responsiveness to environmental changes.

Recent Research Findings

In recent years, significant progress has been made in understanding the behavior of 1-(3-methyl